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Compound of Interest

Compound Name: Diethyl 2-methyl-3-oxosuccinate

Cat. No.: B130162 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential safety information, troubleshooting guides, and

frequently asked questions for the handling and use of Diethyl 2-methyl-3-oxosuccinate
(CAS No: 759-65-9). The following information is compiled from various safety data sheets to

ensure a comprehensive overview for laboratory personnel.

Safety Data Summary
Physical and Chemical Properties

Property Value Source

Molecular Formula C₉H₁₄O₅ [1][2]

Molecular Weight 202.20 g/mol [1]

Appearance Liquid [3]

Density 1.073 g/mL at 25 °C [2]

Boiling Point
116-119 °C @ 12 Torr; 138 °C

@ 23 mmHg
[4]

Flash Point >110 °C (>230 °F) [2][4]

Refractive Index 1.432 - 1.434 [4]
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GHS Hazard Information
Signal Word: Warning[1][4]

Hazard Pictograms:

Hazard Statements:

H315: Causes skin irritation.[1][4]

H319: Causes serious eye irritation.[1][4]

H335: May cause respiratory irritation.[1]

Precautionary Statements:

A comprehensive list of precautionary statements is provided by PubChem and other suppliers.

[1][4] Key preventative measures include:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][5]

P264: Wash skin thoroughly after handling.[1][4]

P271: Use only outdoors or in a well-ventilated area.[1][5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][4]

Troubleshooting and FAQs
Q1: I've accidentally splashed a small amount of Diethyl 2-methyl-3-oxosuccinate on my

gloved hand. What should I do?

A1:

Immediately remove the contaminated glove.

Wash the affected skin area thoroughly with soap and plenty of water.[6]
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Even if you believe no skin contact occurred, it is good practice to wash your hands after

removing gloves.

If skin irritation develops, seek medical attention.[4]

Q2: I'm experiencing mild respiratory irritation while working with the compound. What steps

should I take?

A2:

Move to a well-ventilated area or fresh air immediately.[6][7]

If breathing is difficult, seek medical attention.

Review your experimental setup to ensure it is being conducted in a properly functioning

fume hood or with adequate local exhaust ventilation.[4]

Q3: The compound has been stored for a while and appears discolored. Is it still safe to use?

A3: While a color change does not definitively indicate a hazardous decomposition, it suggests

a potential change in purity or composition. It is recommended to:

Re-evaluate the purity of the material using appropriate analytical techniques (e.g., NMR,

GC-MS) before use in sensitive experiments.

Handle the material with the same precautions as fresh material, as the hazards of any

degradation products may be unknown.

If in doubt, dispose of the material according to your institution's hazardous waste disposal

procedures.

Q4: Can I store Diethyl 2-methyl-3-oxosuccinate at room temperature?

A4: Yes, it should be stored in a tightly closed container in a dry, cool, and well-ventilated place.

[4][7] Some suppliers recommend storage at room temperature under dry conditions.[8]
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Standard Handling Procedure
This protocol outlines the basic steps for safely handling Diethyl 2-methyl-3-oxosuccinate in

a laboratory setting.
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Preparation

Wear Appropriate PPE:
- Safety glasses with side shields

- Nitrile gloves
- Lab coat

Work in a Ventilated Area
(e.g., chemical fume hood)

Handling

Use clean, dry glassware for transfers.

Avoid generating aerosols or mists.

Cleanup & Disposal

Wipe down work surfaces with an appropriate solvent.

Dispose of waste in a designated hazardous waste container.

Storage

Store in a tightly sealed container in a cool, dry, well-ventilated area.

Click to download full resolution via product page

Caption: Standard workflow for handling Diethyl 2-methyl-3-oxosuccinate.
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Accidental Spill Response
This protocol provides a logical workflow for responding to a small-scale spill of Diethyl 2-
methyl-3-oxosuccinate.

Small Spill Occurs

Evacuate immediate area if necessary.

Ensure appropriate PPE is worn.

Contain the spill with an inert absorbent material (e.g., sand, vermiculite).

Carefully collect the absorbed material into a suitable container.

Clean the spill area with soap and water.

Dispose of the waste as hazardous material.

Report the incident to your supervisor.
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Caption: Decision-making workflow for a small chemical spill.

First Aid Measures
Exposure Route First Aid Procedure

Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye

irritation persists, get medical advice/attention.

[4][9]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothes

and shoes. Get medical attention if irritation

develops.[4][6]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.[6]

Ingestion

Clean mouth with water. Do NOT induce

vomiting. Call a physician or poison control

center immediately.[6][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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